Cas no 2649066-87-3 (2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride)

• Product Name: 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride
• CAS No: 2649066-87-3
• MF: C₆H₁₅Cl₂N₃
• MW: 200.109399080276
• CID: 5798434
• PubChem ID: 137951324
• Update Time: 2025-10-20

2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride
• 2649066-87-3
• Z3196430950
• EN300-1708855
• 2-(4,5-Dihydro-1H-imidazol-2-yl)propan-2-amine;dihydrochloride

• Inchi： 1S/C6H13N3.2ClH/c1-6(2,7)5-8-3-4-9-5;;/h3-4,7H2,1-2H3,(H,8,9);2*1H
• InChI Key： HFIOKOZUUPWDPE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCN=C1C(C)(C)N

Computed Properties

• Exact Mass: 199.0643029g/mol
• Monoisotopic Mass: 199.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride

Research Brief on 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride (CAS: 2649066-87-3)

2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride (CAS: 2649066-87-3) is a chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazoline core structure, has shown potential in various therapeutic applications, particularly in the modulation of adrenergic receptors and central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis methods, and potential clinical applications, making it a compound of significant interest for researchers in drug discovery and development.

The synthesis of 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride involves a multi-step process that includes the condensation of appropriate precursors followed by purification and characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) have been employed to confirm the compound's structure and purity. The dihydrochloride salt form enhances its solubility and stability, which is crucial for further pharmacological evaluations.

Recent pharmacological studies have focused on the compound's interaction with adrenergic receptors, particularly the α2-adrenergic receptor subtype. Preliminary in vitro and in vivo data suggest that 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride exhibits selective binding affinity, which could be leveraged for the development of novel therapeutics for conditions such as hypertension, anxiety, and pain management. Additionally, its potential CNS effects are being investigated, with some studies indicating possible applications in neurodegenerative diseases.

In the context of drug development, the compound's pharmacokinetic and toxicological profiles are under rigorous evaluation. Early-stage preclinical studies have demonstrated favorable bioavailability and metabolic stability, although further optimization may be required to minimize off-target effects. Researchers are also exploring its potential as a lead compound for the design of derivatives with enhanced efficacy and reduced side effects.

The therapeutic potential of 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride extends beyond its immediate pharmacological effects. Its unique chemical structure serves as a scaffold for the development of novel analogs, which could address unmet medical needs in various disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, 2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-amine dihydrochloride (CAS: 2649066-87-3) represents a promising candidate in the field of chemical biology and drug discovery. Ongoing research aims to elucidate its full therapeutic potential, optimize its pharmacological properties, and explore its applications in diverse medical conditions. As the scientific community continues to uncover its mechanisms of action and clinical benefits, this compound is poised to make significant contributions to the advancement of modern medicine.